Cas no 478050-18-9 (3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol
• CAS No: 478050-18-9
• MF: C₉H₁₆F₃NO
• MW: 211.224653244019
• CID: 5730747
• Update Time: 2026-03-11

3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylamino)-1,1,1-trifluoropropan-2-ol
• 5P-007
• CHEMBL1500754
• HMS2665E07
• AKOS010791877
• MLS000720933
• CS-0365746
• F6545-5949
• MFCD02082745
• 478050-18-9
• 3-(cyclohexylamino)-1,1,1-trifluoro-2-propanol
• SMR000335490
• 3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol

• Inchi： 1S/C9H16F3NO/c10-9(11,12)8(14)6-13-7-4-2-1-3-5-7/h7-8,13-14H,1-6H2
• InChI Key： FQOQFPFCGXFDOA-UHFFFAOYSA-N
• SMILES： FC(C(CNC1CCCCC1)O)(F)F

Computed Properties

• Exact Mass: 211.11839862g/mol
• Monoisotopic Mass: 211.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol

Comprehensive Overview of 3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol (CAS No. 478050-18-9)

3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol (CAS No. 478050-18-9) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclohexylamino group and a trifluoropropanol moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties in drug design.

The growing interest in fluorinated compounds stems from their ability to improve the pharmacokinetic profiles of therapeutic agents. Researchers frequently search for terms like "fluorinated drug intermediates" and "trifluoromethylated alcohols," highlighting the relevance of 3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol in modern medicinal chemistry. Its applications extend to the development of antiviral and anti-inflammatory agents, aligning with current trends in targeting RNA viruses and chronic inflammatory diseases.

From a synthetic perspective, CAS No. 478050-18-9 is often utilized in nucleophilic substitution and reductive amination reactions. Its cyclohexyl moiety contributes to steric hindrance, influencing reaction selectivity—a topic frequently explored in organic chemistry forums. The compound's stability under acidic and basic conditions further broadens its utility in multi-step syntheses.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's biodegradability and eco-toxicity profile are under scrutiny, reflecting the pharmaceutical industry's shift toward green chemistry principles. Searches for "sustainable fluorochemicals" and "green synthesis of trifluoromethyl compounds" underscore this trend.

Analytical characterization of 3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol typically involves NMR spectroscopy (particularly ¹⁹F-NMR) and mass spectrometry. These techniques are essential for verifying purity, a key concern for purchasers searching "high-purity fluorinated building blocks." The compound's crystalline form and solubility in common organic solvents (e.g., DMSO, ethanol) are additional points of interest for formulation scientists.

In material science, derivatives of CAS 478050-18-9 have shown promise in liquid crystal and polymeric material applications due to their ability to modulate dielectric properties. This aligns with searches for "fluorinated liquid crystal precursors"—a niche but growing area in display technology research.

Supply chain dynamics for this compound reflect broader trends in fine chemical distribution. With increasing demand for custom synthesis services, suppliers emphasizing "scalable production of fluorinated intermediates" gain traction. The compound's shelf life and storage conditions (typically 2–8°C under inert atmosphere) are frequently addressed in technical documentation.

Future research directions may explore catalytic asymmetric synthesis of this molecule to access enantiopure variants—a response to the pharmaceutical industry's focus on chiral drug development. Patent analyses reveal growing IP activity around trifluoropropanol derivatives, particularly in kinase inhibitor applications.

For researchers, understanding the structure-activity relationship (SAR) of 3-(Cyclohexylamino)-1,1,1-trifluoropropan-2-ol is crucial. Computational chemistry studies leveraging molecular docking and QSAR modeling are becoming common, as evidenced by search terms like "fluorine in drug-receptor interactions."